Cas no 922-54-3 ((2S,6R)-2,6-Diaminoheptanedioic acid)

(2S,6R)-2,6-Diaminoheptanedioic acid structure

922-54-3 structure

Product Name:(2S,6R)-2,6-Diaminoheptanedioic acid

CAS No:922-54-3

MF:C₇H₁₄N₂O₄

MW:190.197062015533

CID:805543

PubChem ID:99290

Update Time:2024-10-26

(2S,6R)-2,6-Diaminoheptanedioic acid Chemical and Physical Properties

Names and Identifiers

- (2R,6S)-2,6-Diaminoheptanedioic acid
- (6R,2S)-Diaminopimelic acid
- Heptanedioic acid,2,6-diamino-, (2R,6S)-rel-
- Heptanedioic acid, 2,6-diamino-, (R*,S*)- (ZCI)
- Heptanedioic acid, 2,6-diamino-, meso- (8CI)
- rel-(2R,6S)-2,6-Diaminoheptanedioic acid (ACI)
- meso-2,6-Diaminopimelic acid
- meso-α,α′-Diaminopimelic acid
- meso-α,ε-Diaminopimelic acid
- NSC 206289
- Q209275
- UNII-V5KRL7N7GD
- heptanedioic acid, 2,6-diamino-, (2R,6S)-
- meso-diaminoheptanedioate
- meso-2,6-Diaminopimelinsaure
- DL-a,d-Diaminopimelate
- .ALPHA.,.EPSILON.-DIAMINOPIMELIC ACID
- meso-DAP
- meso-A2pm
- InChI=1/C7H14N2O4/c8-4(6(10)11)2-1-3-5(9)7(12)13/h4-5H,1-3,8-9H2,(H,10,11)(H,12,13)/t4-,5+
- SCHEMBL29291
- (R*,S*)-2,6-Diaminoheptanedioic acid
- meso-2,6-Diaminopimelic acid, >=98% (TLC)
- DIAMINOPIMELIC ACID
- meso-2,6-diaminoheptanedioate
- 1356383-43-1
- Heptanedioic acid, 2,6-diamino-, (R*,S*)-
- GMKMEZVLHJARHF-SYDPRGILSA-
- meso-diaminoheptanedioic acid
- (2R,6S)-2,6-Diaminoheptanedioicacid
- AKOS006328542
- meso-1-alpha,epsilon-diaminopimelate
- meso-diaminopimeilic acid
- 6CL
- meso-alpha,alpha'-Diaminopimelic acid
- meso-diaminopimelate
- meso-diaminopimelic acid
- NSC-45225
- Heptanedioic acid, 2,6-diamino-, meso-
- (2R*,6S*)-2,6-diaminoheptanedioic acid
- meso-alpha,epsilon-Diaminopimelic acid
- GTPL5021
- Heptanedioic acid, 2,6-diamino-, (2R,6S)-rel- (9CI)
- Diaminopimelic acid, meso-
- .ALPHA.,.ALPHA.'-DIAMINOPIMELIC ACID
- V5KRL7N7GD
- 922-54-3
- CHEMBL415306
- CHEBI:16488
- HEPTANEDIOIC ACID, 2,6-DIAMINO-, (2R,6S)-REL-
- NSC-206289
- C00680
- 2,6-bis(azaniumyl)heptanedioate
- (2S,6R)-2,6-diaminoheptanedioic acid
- meso-2,6-Diaminopimelate
- GMKMEZVLHJARHF-SYDPRGILSA-N
- (2S,6R)-2,6-Diaminoheptanedioic acid
- Inchi： 1S/C7H14N2O4/c8-4(6(10)11)2-1-3-5(9)7(12)13/h4-5H,1-3,8-9H2,(H,10,11)(H,12,13)/t4-,5+
- InChI Key： GMKMEZVLHJARHF-SYDPRGILSA-N
- SMILES： [C@@H](N)(CCC[C@H](N)C(=O)O)C(=O)O

Computed Properties

Exact Mass: 190.09535693g/mol
Monoisotopic Mass: 190.09535693g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 13
Rotatable Bond Count: 6
Complexity: 175
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -5.9
Topological Polar Surface Area: 127Å²

(2S,6R)-2,6-Diaminoheptanedioic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	07036-50MG	(2S,6R)-2,6-Diaminoheptanedioic acid	922-54-3	≥98% (TLC)	50MG	￥2858.71	2022-02-23
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	07036-250MG	(2S,6R)-2,6-Diaminoheptanedioic acid	922-54-3	≥98% (TLC)	250MG	￥11777.12	2022-02-23
TRC	S270910-1mg	(2S,6R)-2,6-Diaminoheptanedioic acid	922-54-3		1mg	$ 105.00	2022-06-03
TRC	S270910-2.5mg	(2S,6R)-2,6-Diaminoheptanedioic acid	922-54-3		2.5mg	$ 140.00	2022-06-03
TRC	S270910-5mg	(2S,6R)-2,6-Diaminoheptanedioic acid	922-54-3		5mg	$ 330.00	2022-06-03
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	S918976-50mg	(2S,6R)-2,6-Diaminoheptanedioic acid	922-54-3	≥98% (TLC)	50mg	￥2,412.90	2022-09-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	S918976-250mg	(2S,6R)-2,6-Diaminoheptanedioic acid	922-54-3	≥98% (TLC)	250mg	￥9,942.30	2022-09-28
1PlusChem	1P00GVNR-10mg	(6R,2S)-Diaminopimelic acid	922-54-3	≥98% (TLC)	10mg	$200.00	2024-04-20
Aaron	AR00GVW3-10mg	(6R,2S)-Diaminopimelic acid	922-54-3	98%	10mg	$294.00	2025-01-24
A2B Chem LLC	AH86727-10mg	(2R,6S)-rel-2,6-Diaminoheptanedioic acid	922-54-3	≥98% (TLC)	10mg	$260.00	2024-07-18

(2S,6R)-2,6-Diaminoheptanedioic acid Production Method

Production Method 1

370860-89-2

922-54-3

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Water
1.2 Reagents: (±)-Propylene oxide Solvents: Ethanol

Reference

: A concise, stereoselective synthesis of meso-2,6-diaminopimelic acid (DAP)

Collier, P. N.; Patel, I.; Taylor, R. J. K., Tetrahedron Letters, 2001, 42(34), 5953-5954

Production Method 2

914981-84-3

914981-83-2

922-54-3

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Water ; 5 h, reflux

Reference

: A Role of Lipophilic Peptidoglycan-related Molecules in Induction of Nod1-mediated Immune Responses

Hasegawa, Mizuho; Kawasaki, Akiko; Yang, Kangkang; Fujimoto, Yukari; Masumoto, Junya; et al, Journal of Biological Chemistry, 2007, 282(16), 11757-11764

Production Method 3

497098-71-2

922-54-3

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Water

Reference

: Asymmetric synthesis of differentially protected meso-2,6-diaminopimelic acid

Roberts, John L.; Chan, Cecil, Tetrahedron Letters, 2002, 43(43), 7679-7682

Production Method 4

170877-87-9

922-54-3

Reaction Conditions

1.1 Reagents: Hydrogen , Hydrochloric acid Catalysts: Platinum Solvents: Water

Reference

: Stereospecific synthesis of meso-diaminodicarboxylic acids from Diels-Alder reaction products of cyclic dienes with azodibenzoyl.

Arakawa, Yasushi; Goto, Takahiro; Kawase, Kazuya; Yoshifuji, Shigeyuki, Chemical & Pharmaceutical Bulletin, 1995, 43(3), 535-6

Production Method 5

79337-69-2

922-54-3

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Acetic acid
1.2 Reagents: Trifluoroacetic acid Solvents: Dichloromethane

Reference

: Stereoselective Synthesis of meso-2,6-Diaminopimelic Acid and Its Selectively Protected Derivatives

Gao, Yong; Lane-Bell, Patricia; Vederas, John C., Journal of Organic Chemistry, 1998, 63(7), 2133-2143